Cas no 52039-22-2 (Acetic acid, amino(diethoxyphosphinyl)-, phenylmethyl ester)

Acetic acid, amino(diethoxyphosphinyl)-, phenylmethyl ester Properties

Names and Identifiers

• Acetic acid, amino(diethoxyphosphinyl)-, phenylmethyl ester
• benzyl 2-amino-2-diethoxyphosphorylacetate
• Benzyl amino(diethoxyphosphoryl)acetate
• DTXSID90564429
• 52039-22-2
• SCHEMBL7282986
• +Expand

• InChIKey： SILAHJPKKUNWKQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H20NO5P/c1-3-18-20(16,19-4-2)12(14)13(15)17-10-11-8-6-5-7-9-11/h5-9,12H,3-4,10,14H2,1-2H3
• SMILES： NC(P(OCC)(OCC)=O)C(OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 301.108
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Monoisotopic Mass: 301.10790974g/mol
• Heavy Atom Count: 20
• Complexity: 334
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• PSA: 87.85